1-AZOCANYL(2-FLUOROPHENYL)METHANONE

• IUPAC Name: azocan-1-yl-(2-fluorophenyl)methanone
• InChI: InChI=1S/C14H18FNO/c15-13-9-5-4-8-12(13)14(17)16-10-6-2-1-3-7-11-16/h4-5,8-9H,1-3,6-7,10-11H2
• InChI Key: ISGFTFPNWNDZFT-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CCC1)C(=O)C2=CC=CC=C2F
• Molecular Formula: C14H18FNO
• Molecular Weight: 235.30 g/mol

Description

1-Azocanyl(2-fluorophenyl)methanone is a synthetic organic compound characterized by an eight-membered azocane ring (a cyclic amine with one nitrogen atom) attached to a 2-fluorophenyl group via a ketone bridge. This structure confers unique physicochemical properties, including moderate lipophilicity due to the fluorine substituent and conformational flexibility from the azocane ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-AZOCANYL(2-FLUOROPHENYL)METHANONE typically involves the acylation of azocane with 2-fluorobenzoyl chloride. The reaction is carried out under controlled conditions, often using a Friedel-Crafts acylation mechanism. The process requires a catalyst such as aluminum chloride (AlCl3) to facilitate the reaction .

Industrial Production Methods: Industrial production of this compound may involve large-scale acylation reactions in high-pressure reactors. The use of solvents like acetonitrile and catalysts such as platinum carbon can enhance the yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions: 1-AZOCANYL(2-FLUOROPHENYL)METHANONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can be performed using hydrogen gas (H2) in the presence of a palladium catalyst.

Substitution: Electrophilic aromatic substitution reactions can occur on the fluorophenyl ring, facilitated by reagents such as halogens or nitrating agents.

Common Reagents and Conditions:

Oxidation: KMnO4, CrO3, acidic or basic conditions.

Reduction: H2 gas, palladium catalyst, room temperature.

Substitution: Halogens (Cl2, Br2), nitrating agents (HNO3/H2SO4), moderate temperatures.

Major Products Formed:

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

1-AZOCANYL(2-FLUOROPHENYL)METHANONE has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its pharmacological properties, including potential anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and chemical sensors

Mechanism of Action

The mechanism of action of 1-AZOCANYL(2-FLUOROPHENYL)METHANONE involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and triggering downstream effects. For instance, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis highlight key structural and functional differences between 1-Azocanyl(2-fluorophenyl)methanone and related compounds (data synthesized from referenced sources):

Compound Name	Core Structure	Substituents	Key Features
1-Azocanyl(2-fluorophenyl)methanone	Azocane (8-membered ring)	2-fluorophenyl, ketone	High conformational flexibility; fluorine enhances electron-withdrawing effects
[5-(2-fluorophenyl)-1-pentylpyrrol-3-yl]-naphthalen-1-ylmethanone (JWH-307)	Pyrrole (5-membered ring)	2-fluorophenyl, naphthalene, pentyl	Rigid aromatic system; naphthalene increases π-π stacking potential
JWH-368 ([5-(3-fluorophenyl)-1-pentylpyrrol-3-yl]-naphthalen-1-ylmethanone)	Pyrrole	3-fluorophenyl, naphthalene, pentyl	Fluorine position alters steric/electronic interactions; higher metabolic stability
(4-Chloronaphthalen-1-yl)-(1-pentylindol-3-yl)methanone	Indole (fused bicyclic)	4-chloronaphthalene, pentyl	Chlorine increases lipophilicity; indole core enhances receptor binding affinity
1-Azepanyl[1-(phenylsulfonyl)-4-piperidinyl]methanone	Azepane (7-membered ring)	Phenylsulfonyl, piperidine	Sulfonyl group improves solubility; smaller ring size reduces flexibility

Key Comparative Insights :

Ring System Flexibility: The azocane ring in the target compound allows greater conformational adaptability compared to rigid pyrrole (JWH-307, JWH-368) or indole systems . This flexibility may influence binding kinetics in biological targets.

Substituent Effects: The 2-fluorophenyl group in the target compound provides electron-withdrawing effects, enhancing stability against oxidative metabolism compared to non-halogenated analogs. However, JWH-307’s naphthalene moiety increases aromatic surface area, favoring hydrophobic interactions absent in the target compound . Chlorine in (4-chloronaphthalen-1-yl)-(1-pentylindol-3-yl)methanone raises logP values (~5.2 estimated) compared to the target compound’s fluorophenyl group (logP ~4.1), suggesting divergent bioavailability .

Functional Group Diversity: The sulfonyl group in 1-Azepanyl[1-(phenylsulfonyl)-4-piperidinyl]methanone introduces hydrogen-bonding capacity and polarity, contrasting with the purely hydrocarbon-linked ketone in the target compound .

Research Findings and Implications

• Receptor Binding: Pyrrole- and indole-based methanones (e.g., JWH-307) are known cannabinoid receptor ligands, but the azocane ring’s flexibility in the target compound may shift selectivity toward other targets, such as serotonin receptors .
• Metabolic Stability : Fluorine substitution generally reduces CYP450-mediated metabolism, but the absence of a pentyl chain (common in JWH compounds) in the target compound may further enhance metabolic half-life .
• Synthetic Accessibility : Azocane synthesis requires specialized ring-closing methodologies, making the target compound less synthetically tractable than pyrrole or indole derivatives .